Cas no 2788-23-0 (9-nitroso-9H-carbazole)

• Product Name: 9-nitroso-9H-carbazole
• CAS No: 2788-23-0
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• MDL: MFCD00022219
• CID: 258681
• PubChem ID: 17743
• Update Time: 2025-11-02

9-nitroso-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole,9-nitroso-
• 9-nitrosocarbazole
• N-NITROSOCARBAZOLE
• 9H-Carbazole,9-nitroso
• 9-Nitroso-9H-carbazole
• 9-Nitrosocarbazol
• 9-nitroso-carbazole
• CARBAZOLE,9-NITROSO
• EINECS 220-517-7
• N-Nitroso-carbazol
• NSC 6280
• NSC67706
• NS00028379
• N-Nitrosocarbazol
• AA-516/30035007
• CBDivE_014088
• Q27266266
• NITROSOCARBAZOLE, N-
• SCHEMBL6599346
• 746TFF4TCD
• NSC-67706
• NCI60_009009
• 9H-Carbazole, 9-nitroso-
• 2788-23-0
• CHEMBL1985205
• NSC-6280
• NSC-131306
• DTXSID9062643
• XPKSVCWBMBPUPE-UHFFFAOYSA-N
• NSC6280
• AKOS006272321
• UNII-746TFF4TCD
• 9-Nitroso-9H-carbazole #
• EN300-9248512
• AI3-00499
• CARBAZOLE, 9-NITROSO-
• NSC 131306
• NSC131306
• Z1198147802
• MC 225328
• CCG-2044
• BRN 0152375
• 5-20-08-00045 (Beilstein Handbook Reference)
• NSC 67706
• 9-nitroso-9H-carbazole

• MDL： MFCD00022219
• Inchi： 1S/C12H8N2O/c15-13-14-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8H
• InChI Key： XPKSVCWBMBPUPE-UHFFFAOYSA-N
• SMILES： O=NN1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 196.06400
• Monoisotopic Mass: 196.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.4
• XLogP3: 3.1

Experimental Properties

• Density: 1.28
• Boiling Point: 370°Cat760mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.683
• PSA: 34.36000
• LogP: 3.32400

Additional information on 9-nitroso-9H-carbazole

9-Nitroso-9H-Carbazole (CAS No. 2788-23-0): Properties, Applications, and Market Insights

9-Nitroso-9H-carbazole (CAS No. 2788-23-0) is a specialized organic compound belonging to the carbazole derivatives family. This compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications in various industries. With the increasing demand for nitroso compounds and heterocyclic aromatic amines, 9-nitroso-9H-carbazole has become a subject of interest for researchers and industrial applications alike.

The molecular structure of 9-nitroso-9H-carbazole features a carbazole backbone with a nitroso group (-NO) attached to the 9-position. This configuration imparts distinctive electronic and optical properties, making it valuable for applications in organic electronics and photovoltaic materials. Recent studies have explored its potential in OLED technology, where its electron-transporting characteristics show promise for next-generation display technologies.

In the field of material science, 9-nitroso-9H-carbazole has been investigated for its potential as a building block in conducting polymers and charge-transport materials. Its ability to form stable radical species makes it particularly interesting for applications requiring redox-active materials. Researchers are currently examining its use in energy storage systems, aligning with the global push toward sustainable energy solutions.

The synthesis of 9-nitroso-9H-carbazole typically involves the nitrosation of 9H-carbazole under controlled conditions. Modern synthetic approaches focus on developing more efficient and environmentally friendly methods, reflecting the chemical industry's shift toward green chemistry principles. Recent advancements in catalytic processes have improved the yield and purity of this compound, making it more accessible for research and industrial applications.

From an analytical perspective, 9-nitroso-9H-carbazole can be characterized using various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide valuable insights into its molecular structure and purity, which are crucial for quality control in both research and commercial settings. The compound typically appears as a yellow to orange crystalline solid with specific solubility characteristics in organic solvents.

The market for carbazole derivatives like 9-nitroso-9H-carbazole has seen steady growth, driven by increasing demand from the electronics industry and advanced materials sector. Market analysts project continued expansion as new applications emerge in optoelectronic devices and functional materials. Current research trends focus on developing novel derivatives with enhanced properties for specialized applications.

Safety considerations for handling 9-nitroso-9H-carbazole follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizing agents is recommended. Researchers working with this compound should consult relevant material safety data and implement appropriate protective measures.

Recent publications have highlighted the potential of 9-nitroso-9H-carbazole in biomedical research, particularly in studies investigating its interactions with biological systems. While not currently used in therapeutic applications, its structural features make it an interesting candidate for further exploration in medicinal chemistry and drug discovery programs.

The future outlook for 9-nitroso-9H-carbazole appears promising, with ongoing research uncovering new potential applications. As industries continue to seek innovative materials for advanced technologies, compounds like 9-nitroso-9H-carbazole are likely to play increasingly important roles. Researchers and manufacturers are encouraged to monitor developments in this field to capitalize on emerging opportunities.

For those seeking more information about 9-nitroso-9H-carbazole, current literature offers numerous studies on its synthesis, properties, and applications. The compound's unique characteristics continue to make it a valuable subject for both fundamental research and practical applications across multiple scientific disciplines.